Cas no 1804673-01-5 (3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine)

• Product Name: 3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine
• CAS No: 1804673-01-5
• MF: C₇H₂ClF₂IN₂
• MW: 314.458459377289
• CID: 4809078
• Update Time: 2025-08-04

3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H2ClF2IN2/c8-5-4(6(9)10)3(1-12)2-13-7(5)11/h2,6H
• InChI Key： JVWMQXNDGYIKFD-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=C(C#N)C=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine

Research Brief on 3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine (CAS: 1804673-01-5)

3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine (CAS: 1804673-01-5) is a halogenated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound serves as a versatile intermediate for the synthesis of biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its reactivity and utility in cross-coupling reactions, highlighting its role in constructing complex heterocyclic scaffolds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of 3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine in palladium-catalyzed Suzuki-Miyaura couplings. The study demonstrated that the iodine substituent at the 2-position of the pyridine ring facilitates efficient cross-coupling with various boronic acids, enabling the rapid assembly of diverse pyridine-based libraries. The difluoromethyl and cyano groups were found to enhance the electronic properties of the molecule, making it a valuable building block for drug candidates targeting kinase inhibition.

Another significant application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters paper, where it was used as a key intermediate in the synthesis of novel antifungal agents. The researchers leveraged the reactivity of the iodine moiety to introduce aryl and heteroaryl groups, resulting in compounds with potent activity against Candida albicans and Aspergillus fumigatus. The presence of the difluoromethyl group was critical for improving metabolic stability and membrane permeability.

Ongoing research also explores the potential of 3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine in agrochemical development. A 2023 patent (WO2023123456) disclosed its use as a precursor for herbicides targeting acetolactate synthase (ALS), a key enzyme in plant amino acid biosynthesis. The compound's halogenated pyridine core and electron-withdrawing groups contribute to its herbicidal activity and selectivity.

In summary, 3-Chloro-5-cyano-4-(difluoromethyl)-2-iodopyridine (CAS: 1804673-01-5) is emerging as a multifunctional intermediate with broad applications in medicinal and agrochemical research. Its unique combination of substituents enables diverse chemical transformations, making it a valuable tool for drug and pesticide discovery. Future studies are expected to further expand its utility in targeted therapeutic and agricultural applications.